Cas no 2171862-86-3 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid
• CAS No: 2171862-86-3
• MF: C₂₅H₂₆F₂N₂O₅S
• MW: 504.546152591705
• CID: 5852884
• PubChem ID: 165819783
• Update Time: 2025-06-26

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)thian-4-yl]acetamido}-2,2-difluoropropanoic acid
• 2171862-86-3
• EN300-1552152

• Inchi： 1S/C25H26F2N2O5S/c26-25(27,22(31)32)15-28-21(30)13-24(9-11-35-12-10-24)29-23(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： WEKWWOBIJRBXEM-UHFFFAOYSA-N
• SMILES： S1CCC(CC(NCC(C(=O)O)(F)F)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 504.15304943g/mol
• Monoisotopic Mass: 504.15304943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 130Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid

Comprehensive Analysis of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid (CAS No. 2171862-86-3)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid (CAS No. 2171862-86-3) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in drug discovery and biotechnology applications. The compound's unique difluoropropanoic acid moiety and thian-4-ylacetamido structure make it a versatile building block for designing novel peptides with enhanced stability and bioavailability.

The growing demand for peptide-based therapeutics has propelled research into advanced Fmoc-protected intermediates like CAS 2171862-86-3. Researchers are particularly interested in its role in creating modified peptides with improved pharmacokinetic properties. The difluorinated segment of the molecule is known to resist metabolic degradation, a feature highly sought after in the development of long-acting biologic drugs. This aligns with current industry trends focusing on sustainable drug formulations and extended-release medications.

From a synthetic chemistry perspective, the Fmoc-aminothian component of this compound offers exceptional orthogonal protection during multi-step peptide assembly. Its compatibility with standard SPPS protocols makes it valuable for automated peptide synthesizers, addressing the pharmaceutical industry's need for high-throughput peptide production. Recent publications highlight its utility in constructing constrained peptide scaffolds, particularly for GPCR-targeting drug candidates - a hot topic in current drug discovery research.

The compound's CAS 2171862-86-3 has seen increased visibility in scientific literature related to peptide drug conjugates and targeted drug delivery systems. Its structural features enable the creation of bifunctional linkers that can connect therapeutic payloads to homing peptides - a technology gaining traction in precision oncology applications. The thian-4-yl ring system provides conformational restraint, which is crucial for developing stable peptide mimetics that can overcome the limitations of natural peptides in therapeutic settings.

Quality control aspects of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid are critical for its pharmaceutical applications. Advanced analytical techniques including HPLC-MS and NMR spectroscopy are employed to verify the purity and structural integrity of this Fmoc-amino acid derivative. The compound's stability under various storage conditions is frequently discussed in process chemistry forums, reflecting the industry's emphasis on robust synthetic intermediates.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing such specialized peptide building blocks. Manufacturers of CAS 2171862-86-3 are increasingly adopting solvent recovery systems and catalytic processes to minimize waste generation. This responds to the growing market demand for sustainable fine chemicals and aligns with global green pharmaceutical initiatives.

The patent landscape surrounding Fmoc-protected amino acid derivatives like 2171862-86-3 shows continuous growth, particularly in applications related to peptide therapeutics and diagnostic probes. Its incorporation into peptide nucleic acid (PNA) analogs has opened new possibilities in antisense technology, a field experiencing renewed interest due to advances in RNA-targeted therapies. The compound's ability to introduce fluorine atoms into bioactive peptides makes it valuable for PET tracer development, connecting it to the booming field of molecular imaging.

Supply chain dynamics for specialized compounds such as 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)thian-4-ylacetamido}-2,2-difluoropropanoic acid have become increasingly important. The pharmaceutical industry's shift toward just-in-time manufacturing and quality-by-design approaches has elevated the significance of reliable chemical suppliers who can provide consistent batches of this peptide synthesis intermediate. This mirrors broader trends in pharma outsourcing and specialty chemical distribution.

Looking forward, the applications of CAS 2171862-86-3 are expected to expand into emerging areas such as peptide vaccines and cell-penetrating peptides. Its structural versatility positions it as a key player in the development of next-generation bioconjugates and therapeutic peptides. As the scientific community continues to explore the boundaries of peptide engineering, this Fmoc-protected building block will likely remain an important tool in medicinal chemistry research and pharmaceutical development.